Cas no 439138-68-8 (2-(2-(3,4-dimethoxyphenyl)-1H-benzo[d]imidazol-1-yl)-N-isopropyl-N-phenylacetamide)

• Product Name: 2-(2-(3,4-dimethoxyphenyl)-1H-benzo[d]imidazol-1-yl)-N-isopropyl-N-phenylacetamide
• CAS No: 439138-68-8
• MF: C₂₆H₂₇N₃O₃
• MW: 429.51088643074
• CID: 6415942
• PubChem ID: 1542158
• Update Time: 2025-06-09

2-(2-(3,4-dimethoxyphenyl)-1H-benzo[d]imidazol-1-yl)-N-isopropyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3,4-dimethoxyphenyl)-1H-1,3-benzodiazol-1-yl]-N-phenyl-N-(propan-2-yl)acetamide
• 2-(2-(3,4-dimethoxyphenyl)-1H-benzo[d]imidazol-1-yl)-N-isopropyl-N-phenylacetamide
• 439138-68-8
• 2-[2-(3,4-dimethoxyphenyl)benzimidazol-1-yl]-N-phenyl-N-propan-2-ylacetamide
• AKOS001138870
• Oprea1_503555
• SR-01000467513
• F0853-0242
• SR-01000467513-1
• 1H-Benzimidazole-1-acetamide, 2-(3,4-dimethoxyphenyl)-N-(1-methylethyl)-N-phenyl-

• Inchi： 1S/C26H27N3O3/c1-18(2)29(20-10-6-5-7-11-20)25(30)17-28-22-13-9-8-12-21(22)27-26(28)19-14-15-23(31-3)24(16-19)32-4/h5-16,18H,17H2,1-4H3
• InChI Key： UOTKOSPWRPBAHG-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C(OC)=C2)N(CC(N(C(C)C)C2=CC=CC=C2)=O)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 429.20524173g/mol
• Monoisotopic Mass: 429.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 56.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-(2-(3,4-dimethoxyphenyl)-1H-benzo[d]imidazol-1-yl)-N-isopropyl-N-phenylacetamide

Introduction to 2-(2-(3,4-dimethoxyphenyl)-1H-benzo[d]imidazol-1-yl)-N-isopropyl-N-phenylacetamide (CAS No. 439138-68-8)

2-(2-(3,4-dimethoxyphenyl)-1H-benzo[d]imidazol-1-yl)-N-isopropyl-N-phenylacetamide, identified by its CAS number 439138-68-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of benzo[d]imidazole derivatives, a structural motif renowned for its broad spectrum of biological activities. The presence of functional groups such as dimethoxyphenyl and isopropyl-N-phenylacetamide moiety enhances its potential as a pharmacophore, making it a promising candidate for further exploration in drug discovery and development.

The benzo[d]imidazole core is a heterocyclic compound that has been extensively studied for its pharmacological properties. It is characterized by a benzene ring fused with an imidazole ring, which contributes to its stability and reactivity. The 3,4-dimethoxyphenyl substituent in this compound introduces hydrophobicity and electronic effects that can modulate the interaction with biological targets. This particular arrangement of atoms has been shown to influence the compound's solubility, metabolic stability, and binding affinity, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have suggested that the isopropyl-N-phenylacetamide moiety plays a crucial role in stabilizing the interactions with target proteins. The amide group provides a hydrogen bond acceptor capability, while the isopropyl and phenyl groups contribute to hydrophobic interactions. These features are essential for optimizing drug-like properties, including bioavailability and selectivity.

In the context of contemporary pharmaceutical research, 2-(2-(3,4-dimethoxyphenyl)-1H-benzo[d]imidazol-1-yl)-N-isopropyl-N-phenylacetamide has been investigated for its potential therapeutic applications. Preliminary studies have highlighted its interaction with enzymes and receptors involved in various disease pathways. For instance, research indicates that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression. Additionally, its structural analogs have shown promise in modulating inflammatory responses, making it a candidate for exploring anti-inflammatory therapies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the benzo[d]imidazole core efficiently. The introduction of the dimethoxyphenyl and isopropyl-N-phenylacetamide groups further demands precise control over reaction conditions to avoid side products. These synthetic strategies align with modern pharmaceutical manufacturing standards, ensuring scalability and reproducibility.

Evaluation of the pharmacokinetic properties of 2-(2-(3,4-dimethoxyphenyl)-1H-benzo[d]imidazol-1-yl)-N-isopropyl-N-phenylacetamide is critical for assessing its clinical relevance. In vitro studies have provided insights into its metabolic stability, solubility, and distribution profiles. These parameters are essential for predicting how the compound behaves within the body after administration. Furthermore, preclinical studies have begun to explore its toxicity profiles and potential side effects. Such evaluations are necessary steps before advancing into human clinical trials.

The integration of machine learning algorithms into drug discovery has revolutionized the way researchers identify promising candidates like 2-(2-(3,4-dimethoxyphenyl)-1H-benzo[d]imidazol-1-yl)-N-isopropyl-N-phenylacetamide. By leveraging large datasets of chemical structures and biological activities, these algorithms can predict the efficacy of compounds with remarkable accuracy. This approach has accelerated the process of identifying lead compounds for further optimization. As a result, researchers can now focus on synthesizing and testing molecules that are more likely to exhibit desirable pharmacological properties.

Future directions in the study of this compound include exploring its mechanism of action at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy can provide detailed structural information about how it interacts with biological targets. Understanding these interactions at an atomic level will be crucial for designing next-generation analogs with improved therapeutic profiles. Additionally, exploring novel synthetic routes could enhance production efficiency and reduce costs associated with large-scale manufacturing.

The versatility of benzo[d]imidazole derivatives makes them valuable tools in medicinal chemistry. Their ability to modulate various biological pathways underscores their potential as therapeutic agents across multiple disease indications. As research continues to uncover new applications for this class of compounds, molecules like 2-(2-(3,4-dimethoxyphenyl)-1H-benzo[d]imidazol-1-yl)-N-isopropyl-N-phenylacetamide are likely to play an increasingly important role in addressing unmet medical needs.